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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals experiencing
foaming issues with TEEPOL HB7 in automatic glassware washers.

Troubleshooting Guide: Excessive Foaming in
Automatic Glassware Washers

Excessive foaming can compromise cleaning efficacy and potentially damage your automatic
glassware washer. TEEPOL HB?7 is a high-foaming detergent and its use in automatic
washers, which typically require low-foaming agents, is the primary cause of this issue.[1][2]
This guide provides a systematic approach to diagnosing and mitigating foaming problems.

Logical Workflow for Troubleshooting Foaming Issues

The following diagram outlines the decision-making process for addressing foaming in your
automatic glassware washer.
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Foaming Issue Detected

Is TEEPOL HB7 or another
high-foaming detergent being used?

Foaming persists with a
low-foaming detergent.

Discontinue use of TEEPOL HB?7.

Select a low-foaming detergent
specifically designed for automatic washers.

Start Troubleshooting

[Verify Detergent Concentration]

'

[Check Water Temperature]

If all else fails

Gnspect for Pre-existing Residues)

Consider Anti-Foaming Agent
(Temporary Solution)

If effective If ineffective

Contact Washer Manufacturer
or Detergent Supplier

Foaming Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for foaming in automatic glassware washers.
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General Troubleshooting Parameters

For optimal performance and to minimize foaming, adhere to the following general parameters

for your automatic glassware washer.

Recommended .
Parameter . . Rationale
Setting/Action
Automatic washers require
low-foaming detergents to
Low-foaming, laboratory-grade  function correctly. High-
Detergent Type

detergent

foaming detergents like
TEEPOL HB7 are not suitable.

[3114][5][6]

Detergent Concentration

Follow manufacturer's
guidelines (typically 0.5% - 2%

vIv)

Both excessive and insufficient
detergent concentrations can

lead to foaming.[7]

Water Temperature

>50°C (122°F) for the main

wash cycle

Higher temperatures can help
to reduce the foaming of some
detergents.[7][8]

Pre-Rinsing

Thoroughly rinse glassware

before loading

Removes residual chemicals
and protein-based soils that
can react with detergents and

cause foam.[8]

Anti-Foaming Agent

Use as a temporary measure if
immediate cessation of high-
foaming detergent is not

possible.

Silicone-based or other
laboratory-grade defoamers
can suppress foam.[9] The
required concentration will vary
by agent and severity of

foaming.

Rinse Cycles

Ensure a sufficient number of

rinse cycles are programmed

Helps to completely remove
detergent and prevent residue
buildup that can contribute to
foaming in subsequent

washes.
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Frequently Asked Questions (FAQSs)

Q1: Why is my automatic glassware washer filling with foam when using TEEPOL HB7?

Al: TEEPOL HBY7 is a high-foaming detergent designed for manual cleaning applications
where foam is desirable.[1] Automatic glassware washers utilize high-pressure spray arms for
cleaning, which will cause a high-foaming detergent like TEEPOL HB7 to generate excessive
foam.[2] This can lead to poor cleaning, leave residues on your glassware, and potentially
damage the washer's pumps and sensors. It is strongly recommended to use a low-foaming
detergent specifically formulated for automatic laboratory washers.[3][4][5][6]

Q2: | have to use TEEPOL HB7 for a specific protocol. How can I reduce the foaming in my
automatic washer?

A2: While not recommended, if you must use TEEPOL HB7, you can try the following
mitigation strategies:

» Drastically reduce the concentration: Use the absolute minimum amount of TEEPOL HB7
required for cleaning. This will require empirical testing to determine the lowest effective
concentration that produces minimal foam.

¢ Introduce an anti-foaming agent: A silicone-based or other laboratory-grade defoamer can be
added to the wash cycle.[9] You will need to determine the appropriate concentration of the
anti-foaming agent to add, starting with a very small amount and gradually increasing as
needed.

 Increase the main wash temperature: Higher water temperatures can sometimes reduce the
foaming of certain detergents.[7][8]

It is critical to note that these are workarounds and may not completely eliminate the foaming
issue. The most effective solution is to switch to a suitable low-foaming detergent.

Q3: What are the risks of excessive foam in my glassware washer?

A3: Excessive foam can have several negative consequences:
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» Reduced Cleaning Efficiency: The foam can cushion the impact of the water jets, preventing
them from effectively reaching and cleaning the surfaces of the glassware.

e Residue on Glassware: Foam can dry onto the glassware, leaving behind a residue that can
interfere with subsequent experiments.

» Damage to the Washer: Foam can cause the washer's pump to cavitate (draw in air), leading
to damage. It can also interfere with the proper functioning of sensors within the machine.

Q4: How do | select a suitable low-foaming detergent for my automatic glassware washer?

A4: Look for detergents specifically labeled for use in automatic or laboratory glassware
washers.[3][4][5][6] These are formulated to be low-foaming and are often available in alkaline,
acidic, or neutral formulations to target different types of residues.[10] Consult your glassware
washer manufacturer's recommendations for compatible detergents.

Q5: Can | use a household dishwasher detergent in my laboratory glassware washer?

A5: It is not recommended. While household detergents are low-foaming, they may contain
fragrances, dyes, and other additives that can leave residues on laboratory glassware and
interfere with sensitive experiments. Always use a detergent specifically designed for laboratory
applications.

Experimental Protocol: Evaluation of Detergent
Foaming in a Simulated Washer Environment

This protocol provides a basic method for comparing the foaming properties of different
detergents under simulated high-agitation conditions.

Objective: To qualitatively and quantitatively assess the foaming potential of a detergent.
Materials:
o Detergent to be tested (e.g., TEEPOL HB7)

o Low-foaming laboratory detergent (for comparison)
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Large, sealed container (e.g., a 1L glass bottle with a screw cap)
Graduated cylinder

Deionized water

Shaker or vortex mixer

Timer

Methodology:

Prepare Detergent Solutions: Prepare a 1% (v/v) solution of each detergent in deionized
water. For example, add 10 mL of detergent to 990 mL of deionized water.

Initial Foam Generation:

o Add 100 mL of the 1% detergent solution to the 1L glass bottle.
o Securely cap the bottle.

o Shake vigorously for 30 seconds.

Qualitative Assessment: Immediately after shaking, observe the volume and stability of the
foam generated. Note the density and bubble size.

Quantitative Assessment:
o Immediately after shaking, measure the initial height of the foam column in millimeters.
o Start a timer and record the foam height at 1-minute intervals for 10 minutes.

Data Presentation: Record the results in a table for easy comparison.

Sample Data Table:
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TEEPOL HB7 Foam Height = Low-Foam Detergent Foam

Time (minutes) )
(mm) Height (mm)

10

This simple test can effectively demonstrate the significant difference in foaming potential
between a high-foaming detergent like TEEPOL HB7 and a detergent designed for automatic
washers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: TEEPOL HB7 Usage in
Automated Glassware Washers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179455#teepol-hb7-foaming-issues-in-automatic-
glassware-washers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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